Cas no 218795-72-3 (Benzene,1,3-dichloro-2-(2-chloro-4-nitrophenoxy)-)
218795-72-3 structure
Product Name:Benzene,1,3-dichloro-2-(2-chloro-4-nitrophenoxy)-
CAS No:218795-72-3
MF:C12H6Cl3NO3
MW:318.539940357208
CID:243535
PubChem ID:2794565
Update Time:2025-04-19
Benzene,1,3-dichloro-2-(2-chloro-4-nitrophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,3-dichloro-2-(2-chloro-4-nitrophenoxy)-
- 1,3-Dichloro-2-(2-chloro-4-nitrophenoxy)benzene
- AC1MDRDW
- BTB03905
- CTK4E7878
- HMS544E08
- Maybridge1_000976
- MolPort-009-013-817
- Oprea1_517292
- 218795-72-3
- DTXSID60383220
- FT-0606639
-
- Inchi: 1S/C12H6Cl3NO3/c13-8-2-1-3-9(14)12(8)19-11-5-4-7(16(17)18)6-10(11)15/h1-6H
- InChI Key: YFYIFEQPUBAAJN-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1OC1C(=CC=CC=1Cl)Cl)[N+](=O)[O-]
Computed Properties
- Exact Mass: 316.94148
- Monoisotopic Mass: 316.941326g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 55Ų
Experimental Properties
- Density: 1.533
- Melting Point: 136 °C
- Boiling Point: 347.8°Cat760mmHg
- Flash Point: 164.1°C
- Refractive Index: 1.63
- PSA: 52.37
- LogP: 5.87050
Benzene,1,3-dichloro-2-(2-chloro-4-nitrophenoxy)- Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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